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Compound of Interest

Compound Name: Tristearin-d9

Cat. No.: B1456414 Get Quote

This technical guide provides the molecular weight and formula for Tristearin-d9, a deuterated

form of Tristearin. This information is crucial for researchers, scientists, and drug development

professionals working with stable isotope-labeled compounds in various applications, including

metabolic studies and mass spectrometry-based quantification.

Physicochemical Properties of Tristearin-d9
The incorporation of nine deuterium atoms into the Tristearin molecule results in a

corresponding increase in its molecular weight. The chemical formula is adjusted to reflect the

presence of deuterium.

Property Value

Chemical Formula C57H101D9O6

Molecular Weight 900.54 g/mol

CAS Number 285979-76-2[1][2][3]

Experimental Protocols
The determination of the molecular weight and formula of isotopically labeled compounds like

Tristearin-d9 is typically achieved through mass spectrometry.

Methodology: High-Resolution Mass Spectrometry (HRMS)
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Sample Preparation: A dilute solution of Tristearin-d9 is prepared in an appropriate organic

solvent (e.g., chloroform, methanol).

Ionization: The sample is introduced into the mass spectrometer and ionized using a soft

ionization technique, such as Electrospray Ionization (ESI) or Matrix-Assisted Laser

Desorption/Ionization (MALDI), to minimize fragmentation and preserve the molecular ion.

Mass Analysis: The ionized molecules are guided into a high-resolution mass analyzer, such

as an Orbitrap or a Time-of-Flight (TOF) analyzer.

Data Acquisition: The mass-to-charge ratio (m/z) of the ions is measured with high accuracy.

Data Analysis: The elemental composition is determined from the accurate mass

measurement, confirming the molecular formula of C57H101D9O6. The monoisotopic mass

is calculated, and this, along with the isotopic pattern, confirms the identity and isotopic

purity of the compound. The molecular weight is derived from this data.

Logical Relationship of Tristearin-d9 Properties
The following diagram illustrates the relationship between the compound's name, its chemical

formula, and its resulting molecular weight.

Compound Name
Tristearin-d9

Chemical Formula
C57H101D9O6

determines

Molecular Weight
900.54 g/mol

calculates to
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Relationship between Tristearin-d9 and its key properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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